Cas no 1219901-76-4 (N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1219901-76-4
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5972068
• PubChem ID: 49677157
• Update Time: 2025-06-20

N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• N-(3-acetylphenyl)-5-(3-methoxyphenyl)-2-methylpyrazole-3-carboxamide
• 1H-Pyrazole-5-carboxamide, N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-
• AKOS024526706
• 1219901-76-4
• F5882-2642
• SR-01000925992-1
• VU0527373-1
• CCG-299613
• SR-01000925992

• Inchi： 1S/C20H19N3O3/c1-13(24)14-6-4-8-16(10-14)21-20(25)19-12-18(22-23(19)2)15-7-5-9-17(11-15)26-3/h4-12H,1-3H3,(H,21,25)
• InChI Key： BRSKKGUTFWKPHD-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NC2=CC=CC(C(C)=O)=C2)=O)=CC(C2=CC=CC(OC)=C2)=N1

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 490.9±45.0 °C(Predicted)
• pka: 12.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1219901-76-4)

N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS number 1219901-76-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and therapeutic potential. The unique arrangement of functional groups in its molecular framework, including acetyl, methoxy, and carboxamide moieties, positions it as a promising candidate for further investigation in drug discovery and development.

The structural composition of N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide contributes to its potential pharmacological properties. The presence of an acetyl group at the phenyl ring enhances its reactivity and binding affinity to biological targets, while the methoxy group introduces hydrophobicity and modulates metabolic stability. The pyrazole core is a well-documented scaffold in medicinal chemistry, exhibiting anti-inflammatory, antimicrobial, and anticancer activities. These features make it an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been studied for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in pain perception, neurodegeneration, and metabolic disorders. Its ability to engage with multiple targets makes it a versatile molecule for drug design.

The synthesis of N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only ensure high yields but also allow for the introduction of structural variations to optimize biological activity.

The pharmacokinetic profile of this compound is another critical aspect that has been extensively evaluated. Studies have demonstrated that N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide exhibits favorable solubility and stability under physiological conditions, which are essential for its absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, preliminary toxicological assessments have shown minimal adverse effects at therapeutic doses, suggesting its potential safety profile for further clinical development.

The compound's interaction with biological targets has been a focal point of research. Molecular docking studies have revealed that it can bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, it has shown promise in inhibiting kinases involved in cancer cell proliferation and survival pathways. These findings underscore the therapeutic potential of N-(3-acetylphenyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide as a lead compound for developing novel drugs targeting chronic diseases.

In conclusion, N-(3-acetylphenyl)-
3-(3-methoxyphenyl)